Cas no 10557-20-7 (1-(4-Bromophenyl)propane-1,2-dione)

• Product Name: 1-(4-Bromophenyl)propane-1,2-dione
• CAS No: 10557-20-7
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 1155730
• Update Time: 2025-06-08

1-(4-Bromophenyl)propane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 1-(4-bromophenyl)-
• 1-(4-bromophenyl)-1,2-propanedione
• .1-(4-bromo-phenyl)-propane-1,2-dione
• .1-(4-Brom-phenyl)-propan-1,2-dion
• .4'-bromoacetonphenone
• .Methyl-(4-brom-phenyl)-diketon
• .Methyl-(4-brom-phenyl)-glyoxal
• 1-(4-bromophenyl)propane-1,2-dione
• 1-(4-Bromophenyl)propane-1,2-dione

• Inchi： 1S/C9H7BrO2/c1-6(11)9(12)7-2-4-8(10)5-3-7/h2-5H,1H3
• InChI Key： RDZGCSCMCXKNLQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(C)=O)=O)=CC=1

Computed Properties

• Exact Mass: 225.96300

Experimental Properties

• PSA: 34.14000
• LogP: 2.22080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Bromophenyl)propane-1,2-dione

Comprehensive Overview of 1-(4-Bromophenyl)propane-1,2-dione (CAS No. 10557-20-7): Properties, Applications, and Research Insights

1-(4-Bromophenyl)propane-1,2-dione (CAS No. 10557-20-7) is a specialized organic compound featuring a bromophenyl group attached to a propane-1,2-dione backbone. This α-diketone derivative has garnered significant attention in synthetic chemistry due to its versatile reactivity and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly exploring its role as a building block for complex molecules, driven by the growing demand for high-performance intermediates in drug discovery and functional materials.

The compound’s molecular structure combines a 4-bromophenyl moiety with a 1,2-dione functional group, making it a valuable precursor for cross-coupling reactions and heterocyclic synthesis. Recent studies highlight its utility in palladium-catalyzed reactions, a hot topic in green chemistry, where efficiency and sustainability are prioritized. With the rise of AI-driven molecular design, 1-(4-Bromophenyl)propane-1,2-dione has been flagged in computational databases for its potential in fragment-based drug discovery, aligning with trends in precision medicine and targeted therapies.

From a physicochemical perspective, CAS No. 10557-20-7 exhibits notable stability under ambient conditions, though it requires storage away from light and moisture to prevent degradation. Its melting point and solubility profile make it suitable for reactions in polar aprotic solvents like DMF or DMSO, commonly used in high-throughput screening workflows. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, a critical factor for GMP-compliant applications.

In the context of industrial applications, this compound serves as a key intermediate for synthesizing photoactive materials and organic semiconductors, areas experiencing rapid growth due to advancements in flexible electronics and optoelectronic devices. Its bromine substituent also facilitates click chemistry modifications, a trending approach in bioconjugation and nanotechnology. These attributes position 1-(4-Bromophenyl)propane-1,2-dione as a compound of interest for innovators addressing challenges in renewable energy and smart materials.

Environmental and safety considerations are integral to its handling. While not classified as hazardous under standard regulations, best practices recommend using personal protective equipment (PPE) during laboratory procedures. The compound’s biodegradability and ecotoxicological profile are under investigation, reflecting the broader shift toward sustainable chemistry and green synthesis protocols.

Looking ahead, the demand for CAS No. 10557-20-7 is expected to rise, particularly in academic research and specialty chemical sectors. Its integration into automated synthesis platforms and machine-learning-aided discovery pipelines underscores its relevance in modern scientific workflows. For procurement specialists, verifying supplier credentials and batch-specific data remains essential to ensure compliance with evolving quality standards.